molecular formula C12H18O B8380978 3-(But-3-enyloxy)cyclooct-1-yne

3-(But-3-enyloxy)cyclooct-1-yne

Cat. No. B8380978
M. Wt: 178.27 g/mol
InChI Key: KIVYKGIZETTWDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(But-3-enyloxy)cyclooct-1-yne is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(But-3-enyloxy)cyclooct-1-yne suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(But-3-enyloxy)cyclooct-1-yne including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H18O

Molecular Weight

178.27 g/mol

IUPAC Name

3-but-3-enoxycyclooctyne

InChI

InChI=1S/C12H18O/c1-2-3-11-13-12-9-7-5-4-6-8-10-12/h2,12H,1,3-7,9,11H2

InChI Key

KIVYKGIZETTWDW-UHFFFAOYSA-N

Canonical SMILES

C=CCCOC1CCCCCC#C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound 2 (2.04 g, 7.8 mmol) is dissolved in anhydrous DMSO (10 ml) and heated to 60° C. DBU (2.3 ml, 2 eq.) is added and the solution is stirred for 15 min. before adding further DBU (4.6 ml, 4 eq.) and again stirring for 15 min. Finally, DBU (4.6 ml, 4 eq.) is added a final time and the solution is stirred at 60° C. overnight and subsequently left to return to ambient temperature. 150 ml of AcOEt are added to this solution and extraction is carried out with HCl (1M). When the pH becomes basic, the organic phase is washed with water to neutrality. The extracted phase is dried over MgSO4, filtered and purified by flash chromatography (cyclohexane/AcOEt 99:1) in order to produce the compound 3 (1.22 g, 6.8 mmol, 87%), a colorless liquid.
Quantity
2.04 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
2.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
4.6 mL
Type
reactant
Reaction Step Three
Name
Quantity
4.6 mL
Type
reactant
Reaction Step Four
Name
Quantity
150 mL
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Yield
87%

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